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Compound of Interest

Compound Name: N-Methylbenzenesulfonamide

Cat. No.: B1583361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of N-
Methylbenzenesulfonamide, with a focus on its melting and boiling points. This document

also outlines standardized experimental protocols for the determination of these critical

physical constants, ensuring accuracy and reproducibility in a laboratory setting.

Core Physical Properties
N-Methylbenzenesulfonamide (CAS No. 5183-78-8), a benzenesulfonamide derivative,

presents as a white or colorless to light yellow powder, lump, or clear liquid. It is recognized for

its utility as an intermediate in various industrial applications. An accurate understanding of its

physical properties is paramount for its handling, application, and in the development of new

synthetic pathways.

Data Summary
The experimentally determined melting and boiling points of N-Methylbenzenesulfonamide
are summarized in the table below. It is important to note that the boiling point is reported at a

reduced pressure.
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Physical Property Value Conditions

Melting Point 31 °C Atmospheric Pressure

Boiling Point 165-170 °C 30 Torr

Experimental Protocols
Accurate determination of melting and boiling points is fundamental to the characterization of a

chemical compound. The following sections detail generalized, yet widely accepted,

methodologies for these measurements.

Melting Point Determination: Capillary Method
The melting point of a solid is the temperature at which it transitions from the solid to the liquid

phase. For a pure substance, this transition occurs over a narrow temperature range. The

capillary method is a common and reliable technique for this determination.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the N-Methylbenzenesulfonamide sample is completely dry

and finely powdered. A small amount of the sample is ground to a fine powder using a mortar

and pestle.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and gently tapped on a hard surface to pack the solid into

the sealed end. This process is repeated until a packed sample column of 2-3 mm in height

is achieved.
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Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus.

Rapid Determination (Optional but Recommended): A preliminary rapid heating is performed

to get an approximate melting point range. This helps in setting the parameters for a more

accurate measurement.

Accurate Determination: A fresh capillary tube is prepared. The apparatus is heated rapidly

to a temperature about 15-20 °C below the approximate melting point. The heating rate is

then reduced to 1-2 °C per minute.

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

becomes a clear liquid is recorded as the end of the melting range. A pure compound should

have a sharp melting range of 1-2 °C.

Boiling Point Determination: Thiele Tube Method
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. The Thiele tube method is a convenient technique for

determining the boiling point of small quantities of a liquid.

Apparatus:

Thiele tube

Thermometer

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)

Mineral oil or other suitable heating fluid

Rubber band or wire for attachment
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Procedure:

Sample Preparation: A small amount (approximately 0.5-1 mL) of N-
Methylbenzenesulfonamide is placed into the small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with its

open end downwards.

Assembly: The test tube is attached to the thermometer using a small rubber band, ensuring

the sample is level with the thermometer bulb.

Thiele Tube Setup: The thermometer and test tube assembly are inserted into the Thiele

tube, which is filled with a high-boiling point liquid like mineral oil. The thermometer bulb and

sample should be positioned below the side arm of the Thiele tube.

Heating: The side arm of the Thiele tube is gently heated. The shape of the tube allows for

convection currents to ensure uniform heating of the oil bath.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the inverted capillary tube. Heating is continued until a continuous and rapid stream of

bubbles is observed.

Recording the Boiling Point: The heat source is removed, and the apparatus is allowed to

cool. The temperature at which the bubbling stops and the liquid just begins to enter the

capillary tube is recorded as the boiling point of the sample.

Workflow and Logical Relationships
The following diagram illustrates the logical workflow for the physical characterization of a

chemical substance like N-Methylbenzenesulfonamide.
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Compound Acquisition and Preparation

Physical Property Determination

Data Analysis and Verification

Conclusion

Obtain N-Methylbenzenesulfonamide Sample

Dry and Purify Sample

Determine Melting Point 
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Workflow for Physical Characterization of a Chemical Compound.
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To cite this document: BenchChem. [N-Methylbenzenesulfonamide: A Technical Overview of
its Physical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583361#n-methylbenzenesulfonamide-melting-
point-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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